Cas no 1804242-48-5 (1-(4-(Trifluoromethoxy)-2-(trifluoromethylthio)phenyl)hydrazine)

• Product Name: 1-(4-(Trifluoromethoxy)-2-(trifluoromethylthio)phenyl)hydrazine
• CAS No: 1804242-48-5
• MF: C₈H₆F₆N₂OS
• MW: 292.201461315155
• CID: 4986593
• Update Time: 2025-06-15

1-(4-(Trifluoromethoxy)-2-(trifluoromethylthio)phenyl)hydrazine Chemical and Physical Properties

Names and Identifiers

• 1-(4-(Trifluoromethoxy)-2-(trifluoromethylthio)phenyl)hydrazine

• Inchi： 1S/C8H6F6N2OS/c9-7(10,11)17-4-1-2-5(16-15)6(3-4)18-8(12,13)14/h1-3,16H,15H2
• InChI Key： LVBHQVYAFBXAPH-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C=C(C=CC=1NN)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 271
• XLogP3: 4.1
• Topological Polar Surface Area: 72.6

Additional information on 1-(4-(Trifluoromethoxy)-2-(trifluoromethylthio)phenyl)hydrazine

Recent Advances in the Study of 1-(4-(Trifluoromethoxy)-2-(trifluoromethylthio)phenyl)hydrazine (CAS: 1804242-48-5)

In recent years, the compound 1-(4-(Trifluoromethoxy)-2-(trifluoromethylthio)phenyl)hydrazine (CAS: 1804242-48-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This hydrazine derivative, characterized by its trifluoromethoxy and trifluoromethylthio substituents, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and antimicrobial agents. The unique electronic and steric properties conferred by its substituents make it a valuable scaffold for drug discovery.

A recent study published in the Journal of Medicinal Chemistry explored the synthesis and biological evaluation of this compound as a potential inhibitor of bacterial enzymes involved in cell wall biosynthesis. The researchers employed a combination of computational docking studies and in vitro enzymatic assays to demonstrate its high affinity for the target enzyme, with an IC50 value in the low micromolar range. These findings suggest that 1-(4-(Trifluoromethoxy)-2-(trifluoromethylthio)phenyl)hydrazine could serve as a lead compound for the development of new antibiotics targeting resistant bacterial strains.

Another significant development was reported in a preprint article on bioRxiv, where the compound was investigated for its role in modulating oxidative stress pathways in neuronal cells. The study revealed that the hydrazine derivative exhibits potent antioxidant properties, potentially through the scavenging of reactive oxygen species (ROS) and the upregulation of endogenous antioxidant enzymes. This dual mechanism of action positions it as a candidate for further research in neurodegenerative diseases such as Alzheimer's and Parkinson's.

In addition to its therapeutic potential, recent advancements in the synthetic methodology for 1-(4-(Trifluoromethoxy)-2-(trifluoromethylthio)phenyl)hydrazine have been documented. A team of organic chemists developed a more efficient and scalable route for its synthesis, utilizing a palladium-catalyzed cross-coupling reaction to introduce the trifluoromethylthio group. This innovation not only improves the yield and purity of the compound but also reduces the environmental impact of its production, aligning with the principles of green chemistry.

Despite these promising developments, challenges remain in the clinical translation of this compound. Pharmacokinetic studies indicate that 1-(4-(Trifluoromethoxy)-2-(trifluoromethylthio)phenyl)hydrazine exhibits moderate bioavailability and a relatively short half-life in vivo, necessitating further structural optimization to enhance its drug-like properties. Ongoing research is focused on the design of prodrugs and formulation strategies to address these limitations.

In conclusion, 1-(4-(Trifluoromethoxy)-2-(trifluoromethylthio)phenyl)hydrazine (CAS: 1804242-48-5) represents a versatile and pharmacologically active scaffold with broad applications in drug discovery. Its unique chemical properties and demonstrated biological activities make it a compound of interest for future research aimed at addressing unmet medical needs. Continued interdisciplinary collaboration between chemists, biologists, and pharmacologists will be essential to fully realize its therapeutic potential.